Cas no 1273663-48-1 (2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol
• CAS No: 1273663-48-1
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• MDL: MFCD18646698
• CID: 5158563
• PubChem ID: 77130450
• Update Time: 2025-10-19

2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(2-bromo-4-chlorophenyl)ethanol
• SY263555
• 2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol

• MDL： MFCD18646698
• Inchi： 1S/C8H9BrClNO/c9-7-3-5(10)1-2-6(7)8(11)4-12/h1-3,8,12H,4,11H2
• InChI Key： ZWMGYWXYDLGLCS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CO)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2

Additional information on 2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol

Compound CAS No. 1273663-48-1: 2-Amino-2-(2-Bromo-4-Chlorophenyl)Ethan-1-Ol

2-Amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol, also known by its CAS number 1273663-48-1, is a complex organic compound with a unique structure that has garnered attention in various scientific fields. This compound belongs to the class of amino alcohols, which are widely studied for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a bromine atom at the 2-position and a chlorine atom at the 4-position of the phenyl ring, making it a valuable substrate for further functionalization and exploration in synthetic chemistry.

The synthesis of 2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol typically involves multi-step processes, often starting from aromatic precursors. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions, which are critical in constructing the carbon-heteroatom bonds present in this compound. These methods not only enhance the sustainability of the synthesis but also align with the growing demand for greener chemical processes.

One of the most promising applications of 2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol lies in its potential as an intermediate in drug discovery. The presence of both amino and hydroxyl groups makes it an ideal candidate for bioisosteric replacements, where these functional groups can be modified to optimize pharmacokinetic properties such as solubility and bioavailability. Recent studies have highlighted its role in developing kinase inhibitors, a class of drugs that target specific enzymes involved in cellular signaling pathways.

In addition to its pharmaceutical applications, this compound has shown utility in materials science. Its ability to form hydrogen bonds due to the hydroxyl group makes it a potential candidate for designing self-healing polymers or stimuli-responsive materials. Researchers have explored its use as a building block for supramolecular assemblies, where its functional groups can direct assembly into ordered structures with tailored properties.

The physical properties of CAS No. 1273663-48-1 are well-documented, with a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. Its solubility in polar solvents such as water and ethanol is moderate, which is advantageous for its use in solution-based reactions. The compound's stability under various conditions has been tested extensively, ensuring its suitability for long-term storage and transportation.

From an environmental perspective, understanding the fate and behavior of 2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol in different ecosystems is crucial. Recent studies have focused on its biodegradation pathways, revealing that it undergoes microbial transformation under aerobic conditions. This knowledge is essential for assessing its environmental impact and developing strategies for waste management.

In conclusion, CAS No. 1273663-48-1, or 2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-Ol, stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within the chemical sciences.